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Compound of Interest

Compound Name: tetrahydro-2H-pyran-3-ol

Cat. No.: B121950 Get Quote

Essential Safety and Handling Guide for Tetrahydro-
2H-pyran-3-ol
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with tetrahydro-2H-pyran-3-ol (CAS

No: 19752-84-2). Adherence to these protocols is essential for ensuring personal safety and

minimizing environmental impact.

Hazard Identification and Personal Protective Equipment
(PPE)
Tetrahydro-2H-pyran-3-ol is classified as a substance that causes skin and serious eye

irritation, and may cause respiratory irritation.[1][2][3] It is harmful if swallowed or inhaled.[2]

Therefore, stringent use of appropriate Personal Protective Equipment (PPE) is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specification & Rationale

Eye & Face Protection Safety Goggles

Must be chemical splash-

resistant with side protection to

prevent contact with eyes.[1] A

full-face shield may be

necessary for splash-prone

procedures.

Hand Protection Chemical-Resistant Gloves

Wear gloves selected based

on chemical resistance and

duration of use.[1] While

specific data for this compound

is limited, butyl rubber or

Viton™ gloves are

recommended for similar

organic compounds. Nitrile

gloves may offer temporary

protection but should be

changed immediately upon

contamination.

Body Protection Laboratory Coat

A chemical-resistant lab coat

should be worn and fully

buttoned to protect skin and

personal clothing from

contamination.[1][2][4]

Respiratory Protection Ventilation / Respirator

All handling must occur in a

well-ventilated area, preferably

a certified chemical fume hood,

to keep airborne

concentrations low.[1][3][4] If

ventilation is inadequate, a

NIOSH-approved respirator

with an appropriate organic

vapor cartridge is required.[2]
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Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the procedural steps for the safe handling of tetrahydro-2H-pyran-3-ol
from preparation to post-handling.

Preparation
Risk Assessment: Before starting any work, perform a comprehensive risk assessment

specific to the planned experiment.

Engineering Controls: Confirm that the designated chemical fume hood is operational and

that an eyewash station and safety shower are accessible and unobstructed.[2][3]

Gather Materials: Ensure all necessary equipment, including the chemical, glassware, and

properly labeled waste containers, are ready and within the fume hood.

PPE Inspection: Carefully inspect all PPE for any signs of damage, such as cracks or tears,

before use.

Handling
Location: Conduct all transfers and manipulations of tetrahydro-2H-pyran-3-ol inside a

certified chemical fume hood.[4]

Avoid Contact: Handle the chemical carefully to prevent direct contact with skin, eyes, and

clothing.[1][2] Avoid generating aerosols or vapors.

Personal Hygiene: Do not eat, drink, or smoke in the laboratory area.[5] Wash hands

thoroughly with soap and water immediately after handling the chemical and before leaving

the lab.[1][3]

Spill Management
Immediate Action: In case of a spill, evacuate non-essential personnel from the area.

Containment: Absorb the spill using an inert material like vermiculite, sand, or earth.[2][5] Do

not use combustible materials.
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Cleanup: Wearing appropriate PPE, carefully collect the absorbent material and place it into

a suitable, sealed, and clearly labeled container for hazardous waste disposal.[2][5]

Decontamination: Clean the spill area thoroughly.

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance. All waste containing tetrahydro-2H-pyran-3-ol must be treated as hazardous

waste.[6]

Waste Segregation and Collection
Waste Identification: All materials contaminated with tetrahydro-2H-pyran-3-ol, including

empty containers, used gloves, and absorbent materials from spills, are to be considered

hazardous waste.[6]

Segregation: Keep halogenated organic waste separate from non-halogenated waste

streams to prevent incompatible reactions.[4]

Container Requirements: Use a dedicated, leak-proof container made of a compatible

material with a secure screw-top cap.[4][6] The container must be kept closed when not in

use.[3][4]

Disposal Procedure
Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "tetrahydro-2H-pyran-3-ol," and an accurate list of its contents.[4][6]

Storage: Store the sealed waste container in a designated and secure satellite accumulation

area within the laboratory, away from heat sources.

Final Disposal: Arrange for the disposal of the waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[3][6] Do

not pour this chemical down the drain.[1]

Experimental Workflow and Safety Diagram
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The following diagram illustrates the key decision points and safety procedures for handling

tetrahydro-2H-pyran-3-ol.

Start: Handling
Tetrahydro-2H-pyran-3-ol
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Click to download full resolution via product page

Caption: Workflow for safe handling of Tetrahydro-2H-pyran-3-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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